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Compound of Interest

Compound Name: 6-(4-Hydroxyphenyl)hexanoic acid

Cat. No.: B014884 Get Quote

Essential Safety and Handling Guide for 6-(4-
Hydroxyphenyl)hexanoic acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 6-(4-Hydroxyphenyl)hexanoic acid. The following

procedures and recommendations are designed to ensure safe handling, use, and disposal of

this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 6-(4-Hydroxyphenyl)hexanoic acid is classified as an irritant.[1] It is crucial to use

appropriate personal protective equipment to minimize exposure and prevent potential health

hazards.

Hazard Classifications:
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Hazard Class GHS Category

Skin Irritation Category 2

Eye Irritation Category 2A

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
Category 3

Recommended Personal Protective Equipment (PPE):

Protection Type Recommended Equipment

Eye and Face Protection

Safety glasses with side-shields or chemical

safety goggles. A face shield may be required

for operations with a significant splash potential.

[2][3]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). A lab coat or chemical-resistant

apron should be worn to protect clothing and

skin.[4]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is recommended.[5] Work should be

conducted in a well-ventilated area, preferably in

a chemical fume hood.[6][7]

Foot Protection

Closed-toe shoes are mandatory in a laboratory

setting to protect against spills and falling

objects.[4]

Operational and Handling Plan
A systematic approach to handling 6-(4-Hydroxyphenyl)hexanoic acid is essential for

maintaining a safe laboratory environment.

Workflow for Handling 6-(4-Hydroxyphenyl)hexanoic acid:
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Workflow for Safe Handling of 6-(4-Hydroxyphenyl)hexanoic acid.
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Experimental Protocols:

Preparation: Before handling the compound, ensure that a designated work area, preferably

within a chemical fume hood, is clean and uncluttered.[6][7] Verify that all necessary PPE is

available and in good condition.[8]

Handling:

When weighing the solid compound, perform the task within a chemical fume hood to

minimize inhalation of any airborne particles.

Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.[6]

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Spill Response:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.[6]

Clean the spill area with an appropriate solvent and decontaminate the surface.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Solid Waste:

Unused or contaminated 6-(4-Hydroxyphenyl)hexanoic acid should be collected in a

clearly labeled, sealed container.[9]

Contaminated disposables, such as gloves, weigh boats, and paper towels, should also be

placed in a designated solid waste container.

Liquid Waste:
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Solutions containing 6-(4-Hydroxyphenyl)hexanoic acid should be collected in a labeled,

sealed container for liquid chemical waste. Do not pour chemical waste down the drain.[9]

[10]

Disposal Method: All waste containing 6-(4-Hydroxyphenyl)hexanoic acid must be

disposed of through a licensed chemical waste disposal contractor in accordance with local,

state, and federal regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-(4-Hydroxyphenyl)hexanoic acid | C12H16O3 | CID 247362 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. epa.gov [epa.gov]

3. hsa.ie [hsa.ie]

4. Selecting the Right PPE for Chemical Management | Chemwatch [chemwatch.net]

5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. Personal Protective Equipment - Overview | Occupational Safety and Health
Administration [osha.gov]

9. chemicalbook.com [chemicalbook.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. downloads.ossila.com [downloads.ossila.com]

To cite this document: BenchChem. [Personal protective equipment for handling 6-(4-
Hydroxyphenyl)hexanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014884#personal-protective-equipment-for-handling-
6-4-hydroxyphenyl-hexanoic-acid]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b014884?utm_src=pdf-body
https://www.chemicalbook.com/msds/6-oxohexanoic-acid.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w255900
https://www.benchchem.com/product/b014884?utm_src=pdf-body
https://downloads.ossila.com/msds/2-2-bis3-amino-4-hydroxyphenylhexafluoropropane-6fap.pdf
https://www.benchchem.com/product/b014884?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-_4-Hydroxyphenyl_hexanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/6-_4-Hydroxyphenyl_hexanoic-acid
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://chemwatch.net/blog/how-to-select-suitable-personal-protective-equipment-ppe-for-working-with-chemicals/
https://chemm.hhs.gov/ppe.htm
https://www.fishersci.com/store/msds?partNumber=AC121751000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2485706&productDescription=6-HYDRXYHXNOIC+AC+95+MAY+CO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.osha.gov/personal-protective-equipment
https://www.osha.gov/personal-protective-equipment
https://www.chemicalbook.com/msds/6-oxohexanoic-acid.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w255900
https://downloads.ossila.com/msds/2-2-bis3-amino-4-hydroxyphenylhexafluoropropane-6fap.pdf
https://www.benchchem.com/product/b014884#personal-protective-equipment-for-handling-6-4-hydroxyphenyl-hexanoic-acid
https://www.benchchem.com/product/b014884#personal-protective-equipment-for-handling-6-4-hydroxyphenyl-hexanoic-acid
https://www.benchchem.com/product/b014884#personal-protective-equipment-for-handling-6-4-hydroxyphenyl-hexanoic-acid
https://www.benchchem.com/product/b014884#personal-protective-equipment-for-handling-6-4-hydroxyphenyl-hexanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014884?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

